Cas no 738-70-5 (trimethoprim)

trimethoprim Properties

Names and Identifiers

• trimethoprim
• 2,4-DIAMINO-5-(3,4,5-TRIMETHOXYBENZYL)PYRIMIDE
• 2,4-DIAMINO-5-(3',4',5'-TRIMETHOXYBENZYL)PYRIMIDINE
• 2,4-DIAMINO-5-(3,4,5-TRIMETHOXYBENZYL)PYRIMIDINE
• 5-(3,4,5-trimethoxybenzyl)-2,4-diaminopyrimidine
• 5-(3,4,5-TRIMETHOXYBENZYL)PYRIMIDINE-2,4-DIYLAMINE
• 5-((3,4,5-trimethoxyphenyl)methyl)-2,4-pyrimidinediamine
• abaprim
• TMP
• 2,4-diamino-5-(3,4,5-trimethoxybenzyl)-pyrimidin
• 2,4-Pyrimidinediamine, 5-[(3,4,5-trimethoxyphenyl)methyl]-
• 5-((3,4,5-trimethoxyphenyl)-methyl)-4-pyrimidinediamine
• 5-(3,4,5-Trimethoxybenzyl)-2,4-pyrimidinediamine
• Bactramin
• BW 56-72
• component of Bactrim
• Instalac
• 5-(3,4,5-Trimethoxybenzyl)pyrimidine-2,4-diamine
• 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine
• TRIMETHOPRIM CRYSTALLINE
• Monotrim
• Monotrimin
• Proloprim
• Syraprim
• Trimopan
• Trimpex
• Triprim
• NSC 106568
• 甲氧苄啶
• +Expand

• MDL： MFCD00036761
• InChIKey： IEDVJHCEMCRBQM-UHFFFAOYSA-N
• Inchi： 1S/C14H18N4O3/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15/h5-7H,4H2,1-3H3,(H4,15,16,17,18)
• SMILES： NC1=NC=C(CC2=CC(OC)=C(OC)C(OC)=C2)C(N)=N1

Computed Properties

• Exact Mass: 290.13789g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 290.13789g/mol
• Monoisotopic Mass: 290.13789g/mol
• Topological Polar Surface Area: 106Ų
• Heavy Atom Count: 21
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0
• Molecular Weight: 290.32

Experimental Properties

• Odor: Odorless
• Stability Shelf Life: The solubility of trimethoprim in aqueous solns is partially dependent on the pH of the soln. Trimethoprim is a weak base, & its solubility is lower in solns with a more alkaline pH.
• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxide/.
• Dissociation Constants: pKa= 7.12 (conjugate acid)
• Taste: Bitter
• LogP: 2.42000
• PSA: 105.51000
• Merck: 9709
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 24 ºC
• Boiling Point: 432.41°C (rough estimate)
• Melting Point: 199.0 to 205.0 deg-C
• Flash Point: 271.9 oC
• Solubility: DMSO: soluble
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acids.
• Solubility: It is very slightly soluble in water, slightly soluble in ethanol and copper acrylate, slightly soluble in chloroform, and easily soluble in acid.
• pka: 6.6(at 25℃)
• Density: 1.1648 (rough estimate)
• Odor: Odorless

trimethoprim Security Information

• RTECS：UV8225000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25
• Hazard Level：6.1(b)
• Dangerous goods sign： T
• Hazardous Material transportation number：3249
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： R25: toxic if swallowed.
• Signal Word：Warning
• Toxicity：LD50 orally in mice: 7000 mg/kg (Yamamoto)
• HazardClass：6.1(b)
• FLUKA BRAND F CODES：8-10-21

trimethoprim Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%